Cas no 139172-80-8 ( )

• Product Name: &nbsp
• CAS No: 139172-80-8
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• CID: 902677
• PubChem ID: 45089589
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylicacid,4-amino-3-(aminocarbonyl)-,methylester(9CI)
• METHYL 4-AMINO-3-CARBAMOYL-1,2-THIAZOLE-5-CARBOXYLATE
• EN300-7535222
• 139172-80-8
• AKOS023809447
• Z2937195788
•  

• Inchi： 1S/C6H7N3O3S/c1-12-6(11)4-2(7)3(5(8)10)9-13-4/h7H2,1H3,(H2,8,10)
• InChI Key： IBUBKEKAWFVXMI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 201.02100
• Monoisotopic Mass: 201.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 136.54000
• LogP: 0.89230